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Compound of Interest
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Cat. No.: B166495 Get Quote

For researchers, scientists, and professionals in drug development, the selection of an effective

herbicide is critical for optimizing rice crop yield. This guide provides an objective comparison

of penoxsulam's performance against other commonly used herbicides, supported by

experimental data on weed control and rice yield.

Penoxsulam, a triazolopyrimidine sulfonamide herbicide, is widely utilized in rice cultivation for

the post-emergence control of a broad spectrum of weeds, including grassy, broadleaf, and

sedge varieties.[1] Its mechanism of action involves the inhibition of the acetolactate synthase

(ALS) enzyme, which is crucial for the biosynthesis of essential branched-chain amino acids in

susceptible plants, leading to their eventual death.[1][2] This guide synthesizes findings from

multiple studies to evaluate the comparative efficacy of penoxsulam on rice yield.

Quantitative Comparison of Herbicide Performance
The following tables summarize the quantitative data from various field trials, comparing the

effects of penoxsulam and other herbicides on rice grain yield and weed control.
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Herbicide

Treatment

Application

Rate (g

a.i./ha)

Grain Yield

(t/ha) - Year

1

Grain Yield

(t/ha) - Year

2

Weed

Control

Efficiency

(%)

Source

Penoxsulam 22.5 5.21 5.04 Not specified [3]

Pretilachlor 750 5.11 5.00 Not specified [3]

Butachlor 1000 Not specified Not specified Not specified [4]

Hand

Weeding
- 4.96 Not specified Not specified [3]

Unweeded

Control
-

Lower grain

yield

Lower grain

yield
Not specified [3]

Table 1: Comparison of Penoxsulam and Pretilachlor on Rice Grain Yield. This study highlights

that pre-emergence application of penoxsulam at 22.5 g/ha resulted in grain yields

comparable to, and slightly higher than, pretilachlor.[3] Both herbicide treatments yielded

significantly more than the unweeded control.[3]

Herbicide

Treatment

Application

Rate (g

a.i./ha)

Application

Timing

(DAT)

Grain Yield

(t/ha)

Weed

Control

Efficiency

(%)

Source

Penoxsulam 25 12 7.95 90 [5]

Butachlor 1500 3 7.02 71.8 [5]

Hand

Weeding
- 20 and 40 Not specified 76 [5]

Weedy

Check
- -

3.90

(approx.)
- [5]

Table 2: Efficacy of Penoxsulam Compared to Butachlor. In this trial, post-emergence

application of penoxsulam at 12 days after transplanting (DAT) demonstrated superior weed
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control efficiency and a notable 13% increase in grain yield compared to the pre-emergence

application of butachlor.[5]

Herbicide

Treatment

Application

Rate (g

a.i./ha)

Application

Timing

(DAT)

Grain Yield

(t/ha)

Weed Index

(%)
Source

Penoxsulam 22.5 8-12 3.53 5.61 [6]

Hand

Weeding
- 20 and 40 3.74 Not specified [6]

Table 3: Penoxsulam Performance Against Hand Weeding. This study found that the grain

yield from plots treated with penoxsulam was statistically on par with twice hand-weeded plots,

indicating its effectiveness as a labor-saving alternative.[6]

Herbicide

Treatment

Application

Rate (g a.i./ha)

Grain Yield (

kg/ha ) - Year 1

Grain Yield (

kg/ha ) - Year 2
Source

Penoxsulam (30

g/ha)
30 2913 (approx.) 2750 (approx.) [7]

Penoxsulam (40

g/ha)
40 Not specified 1906 (approx.) [7]

Butachlor +

Cinosulfuron

Recommended

Dose
3650 Not specified [7]

Butachlor +

Bensulfuron-

methyl (BSM)

Recommended

Dose
2913 Not specified [7]

Thiobencarb +

BSM

Recommended

Dose
Not specified ≥3666 [7]

Oxadiargyl +

BSM

Recommended

Dose
Not specified ≥3666 [7]
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Table 4: Comparative Efficacy of Penoxsulam and Herbicide Mixtures. In this two-year study,

penoxsulam showed lower grain yields compared to herbicide mixtures like

butachlor+cinosulfuron and thiobencarb+BSM.[7] The efficacy of penoxsulam on

barnyardgrass was also noted to be less than the compared herbicides in this particular study.

[7]

Experimental Protocols
Detailed methodologies are crucial for the interpretation and replication of experimental

findings. Below are summaries of the experimental protocols from the cited studies.

Study 1: Penoxsulam Evaluation for Weed Control Efficacy and Increased Rice Yield (Tamil

Nadu, India)[3]

Experimental Design: Field experiments conducted over two Kharif seasons (June to

October) in 2014 and 2015.

Rice Variety: Short duration 'ADT 43'.

Plot Size: Gross plot 20 m² (5.0 x 4.0 m).

Treatments: Pre-emergence application of penoxsulam (20, 22.5, 25, and 50 g/ha),

butachlor (1.0 kg/ha ), and pretilachlor (750 g/ha) at 3 days after transplanting (DAT),

followed by one hand weeding on 30 DAT. A hand-weeded and an unweeded control were

also included.

Application: Herbicides were applied using a hand-operated knapsack sprayer with a flat fan

nozzle at a spray volume of 500 L/ha.

Data Collection: Total weed density, weed dry weight, and grain yield were recorded.

Study 2: Performance of Penoxsulam for Weed Control in Transplanted Rice (Ludhiana, India)

[5]

Experimental Design: Field experiments during the 2006 and 2007 Kharif seasons.

Treatments: Penoxsulam (22 and 25 g/ha) applied at 3 and 12 DAT, butachlor (1500 g/ha)

applied at 3 DAT, hand weeding (twice at 20 and 40 DAT), and a weedy check.
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Key Weeds:Echinochloa crus-galli and Cyperus iria.

Data Collection: Weed control efficiency, weed dry matter, and grain yield.

Study 3: Comparison of the Efficacy of Penoxsulam with Some Common Paddy Rice

Herbicides (Iran)[7]

Experimental Design: A two-year study conducted in 2010 and 2012.

Year 1 Treatments: Penoxsulam (24, 30, 36, 42 & 48 g a.i./ha), butachlor+bensulfuron-

methyl (BSM), butachlor+cinosulfuron, and anilofos+cinosulfuron.

Year 2 Treatments: Penoxsulam (30 & 40 g a.i./ha), oxadiargyl+BSM, thiobencarb (TB), and

TB+BSM.

Data Collection: Phytotoxicity on rice, weed control efficacy (barnyardgrass, sedges,

broadleaf weeds), and grain yield.

Visualizing Experimental Workflow and Herbicide
Mode of Action
To further elucidate the research process and the biochemical mechanism of penoxsulam, the

following diagrams are provided.
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Caption: Generalized workflow for a comparative herbicide efficacy trial in transplanted rice.
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Caption: Mode of action of Penoxsulam via inhibition of the ALS enzyme in weeds.

Conclusion
The presented data indicate that penoxsulam is an effective herbicide for weed management

in rice, often resulting in grain yields that are comparable or superior to other commonly used

herbicides like pretilachlor and butachlor.[3][5] Its performance can be on par with the labor-

intensive practice of hand weeding.[6] However, some studies have shown that under certain

conditions and against specific weed spectra, herbicide mixtures may result in higher yields

than penoxsulam alone.[7] The choice of herbicide should, therefore, be based on the specific
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weed flora present, local environmental conditions, and integrated weed management

strategies. Penoxsulam's low application rates and broad-spectrum activity make it a valuable

tool in modern rice cultivation.[1] No phytotoxic symptoms such as chlorosis, epinasty, or leaf

tip burning have been observed on rice crops with the application of penoxsulam at

recommended doses.[3]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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